Cas no 1361664-37-0 ((5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid)

• Product Name: (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid
• CAS No: 1361664-37-0
• MF: C₁₄H₆Cl₅FO₃
• MW: 418.45904302597
• CID: 4995420
• Update Time: 2025-05-23

(5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid

• Inchi： 1S/C14H6Cl5FO3/c15-8-7(9(16)11(18)12(19)10(8)17)6-3-4(20)1-2-5(6)13(21)14(22)23/h1-3,13,21H,(H,22,23)
• InChI Key： XXCBXQPJIBWZCU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=CC=1C(C(=O)O)O)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 5.7
• Topological Polar Surface Area: 57.5

Additional information on (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid

Comprehensive Analysis of (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid (CAS No. 1361664-37-0)

The compound (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid (CAS No. 1361664-37-0) is a highly specialized chlorinated biphenyl derivative with significant applications in research and industrial chemistry. This molecule is characterized by its unique pentachlorobiphenyl backbone, modified with a fluoro substituent and a hydroxy-acetic acid functional group. Its structural complexity makes it a subject of interest in fields such as environmental science, material chemistry, and pharmaceutical research.

In recent years, the demand for halogenated biphenyls has surged due to their utility in advanced material synthesis and as intermediates in organic reactions. Researchers are particularly intrigued by the electronic effects induced by the fluoro and chloro substituents, which can alter the compound's reactivity and binding properties. The presence of the hydroxy-acetic acid moiety further enhances its potential for derivatization, enabling the creation of novel polymers or bioactive molecules.

Environmental scientists are increasingly focusing on the degradation pathways of chlorinated biphenyls, given their persistence in ecosystems. While 1361664-37-0 is not classified as a high-risk pollutant, its structural resemblance to other polychlorinated biphenyls (PCBs) warrants careful study. Advanced oxidation processes and microbial degradation methods are being explored to mitigate any potential environmental impact, aligning with global sustainability goals.

From a synthetic chemistry perspective, (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid serves as a versatile building block. Its multiple reactive sites allow for selective modifications, making it valuable in the development of fluorescent probes or ligands for catalysis. Recent publications highlight its use in designing metal-organic frameworks (MOFs), where its rigid backbone contributes to structural stability.

The compound's physicochemical properties, such as solubility and thermal stability, are critical for industrial applications. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize its purity and behavior under varying conditions. These studies are essential for optimizing its use in high-performance materials or specialty chemicals.

As regulatory frameworks evolve, the safe handling and disposal of halogenated compounds remain a priority. While 1361664-37-0 is not subject to stringent restrictions, adherence to green chemistry principles is encouraged. Innovations in solvent-free synthesis and catalytic recycling are being investigated to minimize waste and energy consumption during its production.

In the pharmaceutical sector, derivatives of (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid are being explored for their potential bioactivity. Preliminary studies suggest that its unique structure could interact with specific enzyme targets, though extensive toxicological assessments are necessary before any biomedical application. This aligns with the growing interest in structure-activity relationships (SAR) for drug discovery.

For researchers sourcing this compound, verifying supplier credentials and analytical certificates is crucial. Reputable providers typically offer detailed technical data sheets (TDS) and NMR spectra to ensure quality. The compound's stability under storage conditions (e.g., light sensitivity and moisture content) should also be considered to maintain its integrity over time.

Looking ahead, the integration of computational chemistry tools is expected to accelerate research on 1361664-37-0. Molecular modeling can predict its interactions with other chemicals or biological systems, reducing experimental trial-and-error. This approach is particularly relevant in the context of AI-driven drug design and materials informatics, which are transforming modern R&D workflows.

In summary, (5-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-hydroxy-acetic acid represents a fascinating intersection of chemistry, environmental science, and materials engineering. Its multifaceted applications underscore the importance of continued research to unlock its full potential while addressing ecological and safety considerations.